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Compound of Interest

1,2-Dilauroyl-3-myristoyl-rac-
Compound Name:
glycerol

cat. No.: B1608570

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,2-Dilauroyl-3-myristoyl-rac-glycerol is a mixed triacylglycerol containing lauric acid at the
sn-1 and sn-2 positions and myristic acid at the sn-3 position.[1] This lipid has been identified in
natural sources such as date seed oil and human breast milk.[1] As a specific triglyceride, its
utility in research and pharmaceutical development necessitates standardized protocols for the
preparation of solutions to ensure experimental reproducibility. These application notes provide
detailed methods for the dissolution of 1,2-Dilauroyl-3-myristoyl-rac-glycerol for both in vitro
and in vivo applications.

Data Presentation

The solubility of 1,2-Dilauroyl-3-myristoyl-rac-glycerol is dependent on the solvent system
employed. The following table summarizes the quantitative solubility data for this compound in
various solvents.
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Solvent System

Concentration

Application

Notes

A crystalline solid form

of the compound is

Chloroform 10 mg/mL General Stock ]
soluble in chloroform.
[11[2]
Ultrasonic treatment
. . may be necessary.
Dimethyl Sulfoxide )
100 mg/mL In Vitro Stock Use freshly opened
(DMSO) -
DMSO as itis
hygroscopic.[3]
10% DMSO, 40%
) Prepare fresh on the
PEG300, 5% Tween- =5 mg/mL In Vivo
) day of use.[4]
80, 45% Saline
10% DMSO, 90% ) Prepare fresh on the
> 5 mg/mL In Vivo

Corn Ol

day of use.[4]

Experimental Protocols

Preparation of a High-Concentration Stock Solution for

In Vitro Use

This protocol describes the preparation of a 100 mg/mL stock solution in DMSO.

Materials:

Ultrasonic bath

Procedure:

Sterile microcentrifuge tubes or vials

1,2-Dilauroyl-3-myristoyl-rac-glycerol (crystalline solid)

Dimethyl Sulfoxide (DMSO), anhydrous/newly opened
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» Weigh the desired amount of 1,2-Dilauroyl-3-myristoyl-rac-glycerol in a sterile
microcentrifuge tube or vial.

e Add the appropriate volume of fresh DMSO to achieve a final concentration of 100 mg/mL.
» Vortex the mixture thoroughly.

« If the compound does not fully dissolve, place the tube in an ultrasonic bath and sonicate
until the solution is clear.[3]

» Store the stock solution at -20°C or -80°C in small aliquots to avoid repeated freeze-thaw
cycles.

Preparation of a Working Solution for In Vivo
Administration (Co-Solvent Formulation)

This protocol details the preparation of a solution suitable for in vivo experiments using a co-
solvent system.

Materials:

1,2-Dilauroyl-3-myristoyl-rac-glycerol stock solution in DMSO (e.g., 50 mg/mL)

Polyethylene glycol 300 (PEG300)

Tween-80

Saline (0.9% NaCl in sterile water)

Sterile tubes

Procedure:

e Begin with a pre-made stock solution of 1,2-Dilauroyl-3-myristoyl-rac-glycerol in DMSO
(e.g., 50 mg/mL).

 In a sterile tube, add the solvents in the following order, ensuring the solution is mixed
thoroughly after each addition:
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10% of the final volume from the DMSO stock solution.

[e]

40% of the final volume with PEG300.

o

5% of the final volume with Tween-80.

[¢]

[¢]

45% of the final volume with saline.[4]

e For example, to prepare 1 mL of a 5 mg/mL working solution, add 100 pL of a 50 mg/mL
DMSO stock solution to 400 pL of PEG300 and mix. Then add 50 pL of Tween-80 and mix.
Finally, add 450 pL of saline to reach a total volume of 1 mL.[4]

e This solution should be prepared fresh on the day of the experiment.[4]

Preparation of a Working Solution for In Vivo
Administration (Oil-Based Formulation)

This protocol outlines the preparation of a solution using corn oil as the vehicle.
Materials:

e 1,2-Dilauroyl-3-myristoyl-rac-glycerol stock solution in DMSO (e.g., 50 mg/mL)
e Corn oll, sterile

 Sterile tubes

Procedure:

« Start with a pre-made stock solution of 1,2-Dilauroyl-3-myristoyl-rac-glycerol in DMSO
(e.g., 50 mg/mL).

e In a sterile tube, add the solvents in the following order, mixing well after each addition:
o 10% of the final volume from the DMSO stock solution.

o 90% of the final volume with corn oil.[4]
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e For instance, to prepare 1 mL of a 5 mg/mL working solution, add 100 pL of a 50 mg/mL
DMSO stock solution to 900 pL of corn oil and mix thoroughly.[4]

 This solution should be prepared fresh for daily use.[4]

Visualization of Experimental Workflow

The following diagram illustrates the general workflow for preparing 1,2-Dilauroyl-3-myristoyl-

rac-glycerol solutions for experimental use.
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Caption: Workflow for the preparation of 1,2-Dilauroyl-3-myristoyl-rac-glycerol solutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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